Cas no 894022-56-1 (1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894022-56-1
• MF: C₁₉H₁₉F₂N₃O₄
• MW: 391.368671655655
• CID: 5512137
• Update Time: 2025-06-03

1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[4-(difluoromethoxy)phenyl]-N'-[1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H19F2N3O4/c1-27-16-4-2-3-14(10-16)24-11-13(9-17(24)25)23-19(26)22-12-5-7-15(8-6-12)28-18(20)21/h2-8,10,13,18H,9,11H2,1H3,(H2,22,23,26)
• InChI Key： GCWPKIKGMLZMMP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC(F)F)C=C1)C(NC1CC(=O)N(C2=CC=CC(OC)=C2)C1)=O

Additional information on 1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Professional Introduction to Compound with CAS No. 894022-56-1 and Product Name: 1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Compound with the CAS number 894022-56-1 and the product name 1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its distinct chemical properties and biological activities. Specifically, the presence of a difluoromethoxy group at the 4-position of the phenyl ring and a 5-oxopyrrolidin-3-ylurea moiety at the 3-position introduces specific interactions with biological targets, making it a promising candidate for further investigation.

The difluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This group has been extensively studied in the development of kinase inhibitors, particularly in targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The 5-oxopyrrolidin-3-ylurea moiety, on the other hand, is a scaffold that has shown significant promise in modulating enzyme activity. This particular structure has been explored in the context of developing treatments for neurological disorders, where enzyme inhibition plays a crucial role.

Recent research has highlighted the importance of 1-(3-methoxyphenyl) groups in enhancing bioavailability and reducing toxicity. The methoxy substituent at the 1-position of the phenyl ring can influence both pharmacokinetic and pharmacodynamic properties, making it a valuable component in drug design. Studies have demonstrated that compounds incorporating this moiety often exhibit improved solubility and reduced metabolic clearance, which are essential for achieving therapeutic efficacy.

The combination of these functional groups in 1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea suggests potential applications in multiple therapeutic areas. For instance, the compound may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune diseases and cancer. Additionally, the structural features may allow for interactions with other targets, such as cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

In vitro studies have begun to explore the biological activity of this compound, with initial findings indicating promising results. The difluoromethoxy group appears to contribute to enhanced binding affinity to target proteins, while the 5-oxopyrrolidin-3-ylurea moiety modulates enzyme activity effectively. These interactions are likely mediated through specific hydrogen bonding networks and hydrophobic interactions, which are key determinants of drug-receptor binding.

The 1-(3-methoxyphenyl) group further enhances the compound's potential by influencing its pharmacokinetic profile. This moiety can improve solubility and reduce clearance rates, leading to prolonged half-life and sustained therapeutic effects. Such properties are highly desirable in drug development, as they can reduce dosing frequency and improve patient compliance.

Advanced computational methods have been employed to predict the binding modes of this compound with potential biological targets. Molecular docking studies have revealed that the compound can effectively interact with active sites of enzymes such as JAK2 and CDK2. These interactions are characterized by strong hydrogen bonding networks involving the urea group and hydrophobic interactions mediated by the phenyl rings.

Experimental validation of these computational predictions has shown encouraging results. In cell-based assays, 1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylurea has demonstrated inhibitory activity against JAK2, leading to reduced phosphorylation of downstream signaling proteins. This effect suggests potential therapeutic utility in conditions driven by aberrant JAK signaling, such as rheumatoid arthritis and certain types of leukemia.

The compound's structural features also make it an attractive candidate for further optimization through structure-based drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. For instance, exploring analogs with different substitution patterns on the phenyl rings or varying the length of linker chains could lead to compounds with enhanced potency or selectivity.

Future studies will focus on evaluating the compound's efficacy in animal models relevant to its target diseases. Pharmacokinetic studies will provide detailed insights into its absorption, distribution, metabolism, excretion (ADME) properties, which are essential for determining optimal dosing regimens and formulation strategies.

The potential therapeutic applications of 1-4-(difluoromethoxy)phenyl-3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yurea extend beyond cancer and inflammatory diseases. Its ability to modulate enzyme activity may also make it relevant in treating neurological disorders where dysregulation of kinases plays a role. Additionally, its structural features could be leveraged in developing treatments for infectious diseases caused by enzymes targeted by similar scaffolds.

In conclusion,1-(3-methoxyphenyl),difluoromethoxy,and 5 oxopyrrolidin 3 ylurea moieties contribute significantly to its unique chemical profile,894022 56 1 is poised to be a valuable tool for further research into novel therapeutic strategies,JAK2,and other kinases provide insights into its potential clinical utility,CDK2,which underscores its importance as a lead compound for drug discovery efforts aimed at addressing unmet medical needs.